Cas no 1161736-58-8 (Maleic Anhydride-13C4)

• Product Name: Maleic Anhydride-13C4
• CAS No: 1161736-58-8
• MF: C₄H₂O₃
• MW: 102.027500629425
• CID: 1060924
• PubChem ID: 71309343
• Update Time: 2025-05-22

Maleic Anhydride-13C4 Chemical and Physical Properties

Names and Identifiers

• Maleic Anhydride-13C4
• furan-2,5-dione
• Maleic Anhydride-13C
• 2,5-Furandione-13C4
• cis-Butenedioic Anhydride-13C4
• Dihydro-2,5-dioxofuran-13C4
• 1161736-58-8
• Maleic anhydride-13C4, 99 atom % 13C
• (~13~C_4_)Furan-2,5-dione
• 2,5-Furandione-2,3,4,5-13C4; [13C]4-Maleic anhydride; Maleic Anhydride-13C4
• Maleic anhydride-13C4
• DTXSID10745839
• (2,3,4,5-13C4)Furan-2,5-dione

• Inchi： 1S/C4H2O3/c5-3-1-2-4(6)7-3/h1-2H/i1+1,2+1,3+1,4+1
• InChI Key： FPYJFEHAWHCUMM-JCDJMFQYSA-N
• SMILES： O1[13C]([13CH]=[13CH][13C]1=O)=O

Computed Properties

• Exact Mass: 102.01400
• Monoisotopic Mass: 102.01381326g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Melting Point: 51-56 °C
• Boiling Point: 200 °C
• PSA: 43.37000
• LogP: -0.37400

Maleic Anhydride-13C4 Security Information

• Hazardous Material transportation number：UN 2215 8/PG 3
• Hazard Category Code： 22-34-42/43
• Safety Instruction： 22-26-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides

Additional information on Maleic Anhydride-13C4

Maleic Anhydride-13C4: A Comprehensive Overview

Maleic Anhydride-13C4 (CAS No. 1161736-58-8) is a versatile and widely studied compound in the field of organic chemistry. It is a derivative of maleic anhydride, a cyclic dicarboxylic anhydride, and is characterized by its unique chemical structure and reactivity. The compound has garnered significant attention due to its applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials. This article delves into the properties, synthesis, applications, and recent advancements associated with Maleic Anhydride-13C4.

The molecular structure of Maleic Anhydride-13C4 consists of a cyclic anhydride group with two double bonds, making it highly reactive. Its chemical formula is C₄H₂O₃, and it exhibits a melting point of approximately 52°C and a boiling point around 202°C. The compound is soluble in organic solvents such as dichloromethane and ethyl acetate but is sparingly soluble in water. These physical properties make it suitable for various chemical transformations and industrial processes.

One of the key areas where Maleic Anhydride-13C4 has found extensive use is in the synthesis of polyesters and other polymers. Its ability to undergo ring-opening polymerization makes it an ideal monomer for producing high-performance materials. Recent studies have highlighted its role in the development of biodegradable polymers, which are increasingly sought after due to environmental concerns. Researchers have explored the use of Maleic Anhydride-13C4 in creating sustainable materials that degrade under specific environmental conditions, reducing plastic waste.

In the pharmaceutical industry, Maleic Anhydride-13C4 serves as an intermediate in the synthesis of various drugs and APIs (Active Pharmaceutical Ingredients). Its reactivity allows for the formation of complex molecular structures required in drug design. For instance, it has been utilized in the synthesis of anti-inflammatory agents and antiviral drugs. Recent advancements have focused on improving the efficiency of these syntheses through catalytic methods, reducing production costs and enhancing yield.

The agricultural sector has also benefited from Maleic Anhydride-13C4 through its application in agrochemicals. It is used as a building block for herbicides, fungicides, and insecticides. Its ability to form stable derivatives makes it valuable in developing compounds that are effective against pests while minimizing environmental impact. Emerging research has explored the use of Maleic Anhydride-13C4 in creating bio-based pesticides that are less harmful to non-target species.

From a synthetic perspective, Maleic Anhydride-13C4 can be prepared through various methods, including oxidation reactions and cyclization processes. Recent innovations have focused on green chemistry approaches to synthesize this compound. For example, researchers have developed catalytic systems that utilize renewable resources as starting materials, aligning with global sustainability goals.

Moreover, Maleic Anhydride-13C4 plays a crucial role in organic synthesis as a dienophile in Diels-Alder reactions. This reaction is fundamental in constructing complex molecules with high precision. Recent studies have optimized reaction conditions to enhance selectivity and efficiency, enabling the synthesis of novel compounds with potential applications in drug discovery.

In terms of safety considerations, while Maleic Anhydride-13C4 is not classified as a hazardous material under standard conditions, proper handling precautions are recommended due to its reactive nature. Storage should be in cool, dry conditions away from incompatible substances to prevent unintended reactions.

In conclusion, Maleic Anhydride-13C4 (CAS No. 1161736-58-8) is a multifaceted compound with significant implications across various industries. Its versatility as a chemical building block continues to drive innovation in materials science, pharmaceuticals, and agriculture. With ongoing research focusing on sustainable synthesis methods and novel applications, Maleic Anhydride-13C4 remains at the forefront of modern organic chemistry.